Cas no 560-66-7 (Eburicoic acid)

• Product Name: Eburicoic acid
• CAS No: 560-66-7
• MF: C₃₁H₅₀O₃
• MW: 470.726910114288
• CID: 374928
• PubChem ID: 73402
• Update Time: 2025-10-19

Eburicoic acid Chemical and Physical Properties

Names and Identifiers

• Lanost-8-en-21-oicacid, 3-hydroxy-24-methylene-, (3b)-
• Eburicoic acid
• Eburicoinsaeure
• Eburicosaeure
• Eburcoic acid
• NSC 41969
• 560-66-7
• FE37KG6A7Q
• MS-28713
• NSC-41969
• UNII-FE37KG6A7Q
• AKOS040760373
• SCHEMBL18195824
• HY-122951
• 3beta-Hydroxy-24-methylene-8-lanostene-21-oic acid
• (r)-2-((3s,5r,10s,13r,14r,17r)-3-hydroxy-4,4,10,13,14-pentamethyl-2,3,4,5,6,7,10,11,12,13,14,15,16,17-tetradecahydro-1h-cyclopenta[a]phenanthren-17-yl)-6-methyl-5-methyleneheptanoic acid
• CS-0090665
• CHEMBL179188
• Lanost-8-en-21-oic acid, 3-hydroxy-24-methylene-, (3beta)-
• (2R)-2-[(3S,5S,10S,13R,14R,17R)-3-hydroxy-4,4,10,13,14-pentamethyl-2,3 ,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-m ethyl-5-methylidene-heptanoic acid
• 2-(3-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl)-6-methyl-5-methylideneheptanoic acid
• NSC41969
• DTXSID20971389
• FT-0775742
• CHEMBL1981478
• 3-hydroxy-24-methylidenelanost-8-en-21-oic acid
• (2R)-2-[(3S,5R,10S,13R,14R,17R)-3-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methyl-5-methylideneheptanoic acid
• NCI60_003951
• DA-52788
• (2R)-2-[(2S,5S,7R,11R,14R,15R)-5-Hydroxy-2,6,6,11,15-pentamethyltetracyclo[8.7.0.0,.0,]heptadec-1(10)-en-14-yl]-6-methyl-5-methylideneheptanoate
• 3 beta-hydroxy-24-methylene-8-lanostene-21-oic acid
• (2R)-2-((3S,5R,10S,13R,14R,17R)-3-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthren-17-yl)-6-methyl-5-methylideneheptanoic acid
• Eburicoate
• (2R)-2-((2S,5S,7R,11R,14R,15R)-5-Hydroxy-2,6,6,11,15-pentamethyltetracyclo(8.7.0.0,.0,)heptadec-1(10)-en-14-yl)-6-methyl-5-methylideneheptanoate
• GLXC-18055

• Inchi： 1S/C31H50O3/c1-19(2)20(3)9-10-21(27(33)34)22-13-17-31(8)24-11-12-25-28(4,5)26(32)15-16-29(25,6)23(24)14-18-30(22,31)7/h19,21-22,25-26,32H,3,9-18H2,1-2,4-8H3,(H,33,34)/t21-,22-,25+,26+,29-,30-,31+/m1/s1
• InChI Key： UGMQOYZVOPASJF-OXUZYLMNSA-N
• SMILES： O[C@H]1CC[C@]2(C)C3CC[C@]4(C)[C@@H]([C@H](C(=O)O)CCC(=C)C(C)C)CC[C@@]4(C)C=3CC[C@H]2C1(C)C

Computed Properties

• Exact Mass: 470.37600
• Monoisotopic Mass: 470.375995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 881
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 8

Experimental Properties

• Color/Form: Powder
• Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 292-293 ºC
• Boiling Point: 572.6°Cat760mmHg
• Flash Point: 314.1°C
• Refractive Index: 1.54
• Solubility: Insuluble (4.7E-6 g/L) (25 ºC),
• PSA: 57.53000
• LogP: 7.78980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Eburicoic acid

Eburicoic Acid: A Comprehensive Overview

Eburicoic acid, also known by its CAS number 560-66-7, is a naturally occurring compound that has garnered significant attention in the fields of pharmacology and natural product chemistry. This compound, derived from certain plant species, exhibits a wide range of biological activities, making it a subject of extensive research. In this article, we will delve into the properties, applications, and recent advancements in the study of eburicoic acid.

Eburicoic acid is a type of triterpenoid, a class of organic compounds characterized by their complex carbon skeletons. Its structure consists of multiple rings and functional groups that contribute to its diverse biological effects. The compound is particularly notable for its anti-inflammatory and antioxidant properties, which have been extensively studied in recent years. Researchers have found that eburicoic acid can effectively inhibit the production of pro-inflammatory cytokines, making it a potential candidate for treating inflammatory diseases such as arthritis and cardiovascular disorders.

The CAS number 560-66-7 is a unique identifier assigned to eburicoic acid by the Chemical Abstracts Service. This identifier ensures that the compound can be accurately referenced in scientific literature and databases. The use of CAS numbers is crucial for maintaining consistency and clarity in chemical nomenclature, especially when dealing with compounds that may have multiple names or synonyms.

Recent studies have explored the potential of eburicoic acid in cancer therapy. Preclinical experiments have shown that this compound can induce apoptosis in cancer cells while sparing healthy cells, indicating its selective cytotoxicity. Additionally, eburicoic acid has been found to enhance the efficacy of conventional chemotherapy drugs, suggesting a synergistic effect that could improve treatment outcomes.

In terms of sourcing, eburicoic acid is primarily extracted from specific plant species native to certain regions. The extraction process involves advanced techniques such as high-performance liquid chromatography (HPLC) to ensure purity and bioavailability. The demand for this compound has led to increased interest in sustainable sourcing methods and large-scale production techniques.

The application of eburicoic acid extends beyond pharmacology into cosmetics and nutraceuticals. Its antioxidant properties make it an ideal ingredient for anti-aging products and skincare formulations. Recent advancements in nanotechnology have enabled the encapsulation of eburicoic acid into lipid nanoparticles, enhancing its stability and bioavailability when applied topically.

From a synthetic perspective, researchers have developed various methods to synthesize eburicoic acid in vitro. These methods include enzymatic synthesis and chemical synthesis using readily available starting materials. The development of efficient synthetic pathways has significantly reduced the cost of producing eburicoic acid, making it more accessible for both research and commercial applications.

In conclusion, eburicoic acid (CAS 560-66-7) is a versatile compound with immense potential in multiple fields. Its anti-inflammatory, antioxidant, and anticancer properties continue to be explored through cutting-edge research methodologies. As our understanding of this compound deepens, it is likely that new applications will emerge, further solidifying its importance in modern science and medicine.